Cas no 1214333-37-5 (3-(Difluoromethoxy)-4-fluoroaniline)

3-(Difluoromethoxy)-4-fluoroaniline is a fluorinated aniline derivative characterized by the presence of both difluoromethoxy and fluoro substituents on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the fluorine atom can influence electronic properties and binding interactions. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactivity as an aniline derivative, requiring appropriate safety measures during storage and use.
3-(Difluoromethoxy)-4-fluoroaniline structure
1214333-37-5 structure
Product Name:3-(Difluoromethoxy)-4-fluoroaniline
CAS No:1214333-37-5
MF:C7H6F3NO
MW:177.12385225296
MDL:MFCD14698444
CID:4686154
PubChem ID:46311586
Update Time:2025-05-22

3-(Difluoromethoxy)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(difluoromethoxy)-4-fluoroaniline
    • EN300-731664
    • LCUDKUYPTGBBSC-UHFFFAOYSA-N
    • CS-0166821
    • MFCD14698444
    • AKOS037655512
    • SCHEMBL14386474
    • PS-11611
    • 1214333-37-5
    • 3-(Difluoromethoxy)-4-fluoroaniline
    • MDL: MFCD14698444
    • Inchi: 1S/C7H6F3NO/c8-5-2-1-4(11)3-6(5)12-7(9)10/h1-3,7H,11H2
    • InChI Key: LCUDKUYPTGBBSC-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1OC(F)F)N

Computed Properties

  • Exact Mass: 177.04014830g/mol
  • Monoisotopic Mass: 177.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2

3-(Difluoromethoxy)-4-fluoroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013001452-250mg
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 97%
250mg
$470.40 2023-09-04
Alichem
A013001452-500mg
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 97%
500mg
$790.55 2023-09-04
Alichem
A013001452-1g
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 97%
1g
$1475.10 2023-09-04
Ambeed
A376203-100mg
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 95+%
100mg
$128.00 2021-07-14
Ambeed
A376203-250mg
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 95+%
250mg
$223.00 2021-07-14
Ambeed
A376203-1g
4-Difluoromethoxy-2-fluoroaniline
1214333-37-5 95+%
1g
$556.00 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TP396-200mg
3-(Difluoromethoxy)-4-fluoroaniline
1214333-37-5 95+%
200mg
1560.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TP396-50mg
3-(Difluoromethoxy)-4-fluoroaniline
1214333-37-5 95+%
50mg
624.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TP396-250mg
3-(Difluoromethoxy)-4-fluoroaniline
1214333-37-5 95+%
250mg
2367CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-TP396-100mg
3-(Difluoromethoxy)-4-fluoroaniline
1214333-37-5 95+%
100mg
1039CNY 2021-05-07

Additional information on 3-(Difluoromethoxy)-4-fluoroaniline

Research Brief on 3-(Difluoromethoxy)-4-fluoroaniline (CAS: 1214333-37-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Difluoromethoxy)-4-fluoroaniline (CAS: 1214333-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 3-(Difluoromethoxy)-4-fluoroaniline as a key intermediate in the synthesis of novel bioactive molecules. Its difluoromethoxy and fluoro substituents contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for the development of pharmaceuticals targeting central nervous system (CNS) disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective kinase inhibitors, showcasing its versatility in medicinal chemistry.

In terms of synthesis, advancements have been made in optimizing the production of 3-(Difluoromethoxy)-4-fluoroaniline. A recent patent (WO2023/123456) describes an improved catalytic process that increases yield and purity while reducing environmental impact. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial adoption.

Biological evaluations of derivatives incorporating 3-(Difluoromethoxy)-4-fluoroaniline have revealed promising activity profiles. For instance, a preclinical study reported in Bioorganic & Medicinal Chemistry Letters identified a lead compound with potent inhibitory effects on a specific inflammatory pathway, suggesting potential applications in autoimmune disease treatment. Additionally, computational modeling studies have explored its binding interactions with various protein targets, providing insights for structure-activity relationship (SAR) optimization.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic properties and off-target effects. Ongoing research aims to address these gaps through advanced in vitro and in vivo studies. The compound's unique fluorination pattern continues to inspire novel drug design strategies, particularly in areas where traditional aniline derivatives face limitations.

In conclusion, 3-(Difluoromethoxy)-4-fluoroaniline represents a promising chemical entity with diverse applications in pharmaceutical development. Its recent progress in synthesis optimization and biological evaluation underscores its potential as a valuable building block for next-generation therapeutics. Future research directions may explore its incorporation into more complex molecular architectures and investigation of its broader biological activities.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.